molecular formula C45H40Cl4N4O2 B10935093 N,N'-(methanediyldicyclohexane-4,1-diyl)bis[2-(3,4-dichlorophenyl)quinoline-4-carboxamide]

N,N'-(methanediyldicyclohexane-4,1-diyl)bis[2-(3,4-dichlorophenyl)quinoline-4-carboxamide]

Cat. No.: B10935093
M. Wt: 810.6 g/mol
InChI Key: HWJSATFZBALMPN-UHFFFAOYSA-N
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Description

2-(3,4-DICHLOROPHENYL)-N~4~-(4-{[4-({[2-(3,4-DICHLOROPHENYL)-4-QUINOLYL]CARBONYL}AMINO)CYCLOHEXYL]METHYL}CYCLOHEXYL)-4-QUINOLINECARBOXAMIDE is a complex organic compound characterized by the presence of multiple aromatic rings and chlorine substituents

Preparation Methods

The synthesis of 2-(3,4-DICHLOROPHENYL)-N~4~-(4-{[4-({[2-(3,4-DICHLOROPHENYL)-4-QUINOLYL]CARBONYL}AMINO)CYCLOHEXYL]METHYL}CYCLOHEXYL)-4-QUINOLINECARBOXAMIDE involves multiple steps, starting with the preparation of the key intermediates. The synthetic

Properties

Molecular Formula

C45H40Cl4N4O2

Molecular Weight

810.6 g/mol

IUPAC Name

2-(3,4-dichlorophenyl)-N-[4-[[4-[[2-(3,4-dichlorophenyl)quinoline-4-carbonyl]amino]cyclohexyl]methyl]cyclohexyl]quinoline-4-carboxamide

InChI

InChI=1S/C45H40Cl4N4O2/c46-36-19-13-28(22-38(36)48)42-24-34(32-5-1-3-7-40(32)52-42)44(54)50-30-15-9-26(10-16-30)21-27-11-17-31(18-12-27)51-45(55)35-25-43(29-14-20-37(47)39(49)23-29)53-41-8-4-2-6-33(35)41/h1-8,13-14,19-20,22-27,30-31H,9-12,15-18,21H2,(H,50,54)(H,51,55)

InChI Key

HWJSATFZBALMPN-UHFFFAOYSA-N

Canonical SMILES

C1CC(CCC1CC2CCC(CC2)NC(=O)C3=CC(=NC4=CC=CC=C43)C5=CC(=C(C=C5)Cl)Cl)NC(=O)C6=CC(=NC7=CC=CC=C76)C8=CC(=C(C=C8)Cl)Cl

Origin of Product

United States

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